Cas no 392321-55-0 (2-(3-chlorophenyl)amino-9-methyl-3-(1E)-(4-methylphenyl)iminomethyl-4H-pyrido1,2-apyrimidin-4-one)

• Product Name: 2-(3-chlorophenyl)amino-9-methyl-3-(1E)-(4-methylphenyl)iminomethyl-4H-pyrido1,2-apyrimidin-4-one
• CAS No: 392321-55-0
• MF: C₂₃H₁₉ClN₄O
• MW: 402.876163721085
• CID: 6418566
• PubChem ID: 3633656
• Update Time: 2025-10-28

2-(3-chlorophenyl)amino-9-methyl-3-(1E)-(4-methylphenyl)iminomethyl-4H-pyrido1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorophenyl)amino-9-methyl-3-(1E)-(4-methylphenyl)iminomethyl-4H-pyrido1,2-apyrimidin-4-one
• Oprea1_026554
• F0419-0014
• AKOS024577595
• 2-[(3-chlorophenyl)amino]-9-methyl-3-[(1E)-[(4-methylphenyl)imino]methyl]-4H-pyrido[1,2-a]pyrimidin-4-one
• (E)-2-((3-chlorophenyl)amino)-9-methyl-3-((p-tolylimino)methyl)-4H-pyrido[1,2-a]pyrimidin-4-one
• 2-(3-chloroanilino)-9-methyl-3-[(4-methylphenyl)iminomethyl]pyrido[1,2-a]pyrimidin-4-one
• 392321-55-0
• EU-0039281
• 4H-Pyrido[1,2-a]pyrimidin-4-one, 2-[(3-chlorophenyl)amino]-9-methyl-3-[[(4-methylphenyl)imino]methyl]-

• Inchi： 1S/C23H19ClN4O/c1-15-8-10-18(11-9-15)25-14-20-21(26-19-7-3-6-17(24)13-19)27-22-16(2)5-4-12-28(22)23(20)29/h3-14,26H,1-2H3
• InChI Key： LZPSNUXBZOPIIF-UHFFFAOYSA-N
• SMILES： C12C(C)=CC=CN1C(=O)C(C=NC1=CC=C(C)C=C1)=C(NC1=CC=CC(Cl)=C1)N=2

Computed Properties

• Exact Mass: 402.1247389g/mol
• Monoisotopic Mass: 402.1247389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 802
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 57.1Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 543.5±60.0 °C(Predicted)
• pka: 2.92±0.20(Predicted)

Additional information on 2-(3-chlorophenyl)amino-9-methyl-3-(1E)-(4-methylphenyl)iminomethyl-4H-pyrido1,2-apyrimidin-4-one

Professional Introduction to Compound with CAS No. 392321-55-0 and Product Name: 2-(3-chlorophenyl)amino-9-methyl-3-(1E)-(4-methylphenyl)iminomethyl-4H-pyrido1,2-apyrimidin-4-one

Compound with the CAS number 392321-55-0 and the product name 2-(3-chlorophenyl)amino-9-methyl-3-(1E)-(4-methylphenyl)iminomethyl-4H-pyrido1,2-apyrimidin-4-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, belonging to the pyrido[1,2-a]pyrimidine class, has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular framework of this compound incorporates several key structural motifs that contribute to its biological activity, making it a subject of intense research interest.

The core structure of 2-(3-chlorophenyl)amino-9-methyl-3-(1E)-(4-methylphenyl)iminomethyl-4H-pyrido1,2-apyrimidin-4-one is characterized by a fused pyridopyrimidine ring system, which is a well-documented scaffold in medicinal chemistry. The presence of substituents such as the 3-chlorophenyl group and the 4-methylphenyl group at specific positions within the molecule plays a crucial role in modulating its pharmacological properties. These substituents are known to influence binding affinity and metabolic stability, which are critical factors in drug design.

Recent studies have highlighted the importance of pyrido[1,2-a]pyrimidine derivatives in the development of novel therapeutic agents. Specifically, compounds with similar structural motifs have shown promise in various pharmacological assays, including those targeting kinases and other enzyme systems involved in cancer progression. The 9-methyl and (1E)-(4-methylphenyl)iminomethyl groups in the compound under discussion are particularly noteworthy, as they are often associated with enhanced binding interactions with biological targets.

One of the most compelling aspects of this compound is its potential as an inhibitor of specific enzymes that play a role in cellular signaling pathways relevant to inflammation and autoimmune diseases. The 3-chlorophenylamino moiety is particularly interesting, as it has been shown to enhance the potency and selectivity of drug candidates targeting these pathways. This feature makes 2-(3-chlorophenyl)amino-9-methyl-3-(1E)-(4-methylphenyl)iminomethyl-4H-pyrido1,2-apyrimidin-4-one a promising candidate for further development in therapeutic contexts where precise enzymatic modulation is required.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the various substituents at specific positions within the pyrido[1,2-a]pyrimidine core necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently.

In terms of pharmacokinetic properties, preliminary studies suggest that this compound exhibits favorable solubility and metabolic stability, which are essential characteristics for any drug candidate intended for clinical use. The presence of hydrophobic substituents such as the 4-methylphenyl group contributes to good membrane permeability, while the electron-withdrawing nature of the 3-chlorophenyl group enhances metabolic stability by reducing susceptibility to oxidative degradation.

The potential therapeutic applications of 2-(3-chlorophenyl)amino-9-methyl-3-(1E)-(4-methylphenyl)iminomethyl-4H-pyrido1,2-apyrimidin-4-one extend beyond oncology. Research indicates that this compound may also exhibit anti-inflammatory properties by modulating key inflammatory pathways. The ability to interact with multiple targets within these pathways suggests that it could be developed into a broad-spectrum therapeutic agent capable of addressing multiple disease states simultaneously.

Given its unique structural features and promising pharmacological profile, this compound represents a valuable asset in the ongoing effort to develop novel pharmaceuticals. Further research is warranted to fully elucidate its mechanism of action and explore its potential in preclinical and clinical settings. Collaborative efforts between synthetic chemists and biologists will be essential in translating this promising lead into a viable therapeutic option for patients.

The development of new chemical entities like 392321-55-0 underscores the importance of innovative approaches in drug discovery. By leveraging advanced computational methods and high-throughput screening techniques, researchers can accelerate the identification of promising candidates for further optimization. The integration of structure-based drug design principles with traditional synthetic strategies will continue to drive progress in this field.

In conclusion,392321-55-0, identified by its product name as 2-(3-chlorophenyl)amino-9-methyl-3-(1E)-(4-methylphenyl)iminomethyl-4H-pyrido1,2-apyrimidin-4-one, holds significant promise as a therapeutic agent due to its unique structural features and favorable pharmacokinetic properties. Ongoing research efforts aimed at elucidating its biological activity and optimizing its pharmacological profile are expected to yield valuable insights into its potential applications across multiple disease areas.